(2Z)-2-[(3-chloro-2-methylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide

• IUPAC Name: 2-(3-chloro-2-methylphenyl)imino-8-methoxychromene-3-carboxamide
• InChI: InChI=1S/C18H15ClN2O3/c1-10-13(19)6-4-7-14(10)21-18-12(17(20)22)9-11-5-3-8-15(23-2)16(11)24-18/h3-9H,1-2H3,(H2,20,22)
• InChI Key: ULOBRJRROLGGAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N=C2C(=CC3=C(O2)C(=CC=C3)OC)C(=O)N
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

(2Z)-2-[(3-chloro-2-methylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a member of the chromene family and has been found to exhibit various biological activities, including anticancer, anti-inflammatory, and antiviral properties.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis : Research demonstrates the synthesis of new tricyclic products through the reaction of N-alkyl-2-imino-2H-chromene-3-carboxamides with dimethyl acetylenedicarboxylate (DMAD) in the presence of sodium carbonate as a catalyst. This synthesis route highlights the compound's role in creating complex chemical structures, useful in material science and drug development (Fattahi et al., 2018).
• Eco-friendly Synthesis Approaches : Another study emphasizes an eco-friendly synthesis method for 2-imino-2H-chromene-3-carboxamides, showcasing the compound's versatility and the importance of sustainable chemistry practices in its production (Proença & Costa, 2008).

Biological Activities

• Antimicrobial Activity : N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides, synthesized from reactions involving similar compounds, have shown promising antimicrobial properties. This suggests potential applications in developing new antimicrobial agents (Ukhov et al., 2021).
• Antifungal and Antibacterial Properties : Zinc(II) complexes derived from heterocyclic ligands based on chromene structures, including those similar to the compound , exhibit significant antifungal and antibacterial activities. This research points towards the compound's utility in the development of new antimicrobial materials (Yamgar et al., 2014).

Material Science and Pharmacology

• Synthetic Precursors : The compound and its derivatives are used as precursors in synthesizing a wide array of heterocyclic compounds, indicating their importance in pharmaceutical research and material science. These derivatives have been explored for their potential as anti-inflammatory, analgesic, and anti-tumor agents, showcasing the compound's broad applicability in drug development (Badrey & Gomha, 2012).